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Cat. No.: B8180869

Get Quote

Selective Covalent CDK7 Inhibitor[1][2][3][4][5][6][7]

Executive Summary
YKL-5-124 is a chemical probe designed to resolve a longstanding ambiguity in transcriptional

biology: the specific contribution of Cyclin-dependent kinase 7 (CDK7) versus its paralogs

CDK12 and CDK13.[4][5][7] Unlike first-generation inhibitors like THZ1, which promiscuously

target CDK7, 12, and 13, YKL-5-124 is a highly selective, covalent inhibitor of CDK7.[1][4][5][6]

[7]

This compound has redefined the understanding of CDK7 function. While previously thought to

be essential for global RNA Polymerase II (Pol II) phosphorylation, data derived using YKL-5-
124 demonstrates that CDK7 inhibition primarily drives cell cycle arrest at the G1/S transition

via E2F downregulation, with minimal impact on global Pol II C-terminal domain (CTD)

phosphorylation.[7]

Chemical Identity & Mechanism of Action[2][8]
Chemical Structure & Design
YKL-5-124 was developed through a hybridization strategy. It combines the covalent

acrylamide "warhead" of THZ1 with the pyrrolidinopyrazole core of PF-3758309 (a PAK4
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inhibitor).[4] This structural optimization retains the ability to covalently modify CDK7 while

eliminating the off-target activity against CDK12/13 that confounded earlier studies.

Molecular Weight: 515.62 g/mol [8]

Formula: C₂₈H₃₃N₇O₃[8]

Solubility: Soluble in DMSO (up to 20 mM); Ethanol (up to 20 mM).[8]

Mechanism: Covalent Targeting of Cys312
YKL-5-124 functions as an irreversible inhibitor.[1][2][3][4][7] It binds to the ATP-binding pocket

of CDK7 and forms a covalent thioether bond with a specific cysteine residue located outside

the canonical kinase active site.

Target Residue: Cysteine 312 (C312).[4][6][7]

Binding Kinetics:

analysis reveals that YKL-5-124 modifies CDK7 approximately 11-fold faster than THZ1,
contributing to its superior selectivity profile.

Validation: Mutation of C312 to Serine (C312S) renders CDK7 completely resistant to YKL-5-
124, confirming on-target specificity.[4]

Selectivity Profile (Kinome-Wide)
The following table contrasts the selectivity of YKL-5-124 against related CDKs.
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Kinase Target IC50 (nM) Activity Status

CDK7 / Mat1 / CycH 9.7 Potent Inhibition

CDK7 (monomer) 53.5 Potent Inhibition

CDK2 1300 >100-fold Selectivity

CDK9 3020 >300-fold Selectivity

CDK12 >10,000 Inactive

CDK13 >10,000 Inactive

Biological Characterization: The "CAK" Phenotype
The deployment of YKL-5-124 revealed that CDK7's primary essential function in many cancer

lines is its role as a CDK-Activating Kinase (CAK), rather than a global transcriptional initiator.

Pathway Visualization
The diagram below illustrates the divergent downstream effects of YKL-5-124 compared to

pan-CDK inhibitors.
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Figure 1: Mechanism of Action. YKL-5-124 selectively blocks the CAK activity of CDK7, leading

to cell cycle arrest, while sparing the global transcriptional machinery often affected by less

selective inhibitors.[4][7]

Experimental Protocols
Reconstitution & Storage
Critical: Covalent inhibitors are reactive electrophiles. Avoid buffers containing thiols (DTT, β-

mercaptoethanol) during initial dilution, as they will quench the compound.

Stock Preparation: Dissolve powder in 100% DMSO to reach a concentration of 10 mM.

Aliquoting: Store in small aliquots (e.g., 20 µL) at -80°C to prevent freeze-thaw cycles.
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Stability: Stable for 6 months at -80°C.

Cellular Target Engagement Assay
To verify YKL-5-124 is engaging CDK7 in your specific cell line, use a "washout" western blot

strategy.

Materials:

Cell line of interest (e.g., HAP1, Jurkat, SCLC lines).[9]

YKL-5-124 (Treatment).[1][2][4][5][10][9]

Biotinylated-THZ1 (Probe).[10]

Streptavidin-agarose beads.

Protocol:

Treatment: Treat cells with YKL-5-124 (e.g., 100 nM) or DMSO for 4–6 hours.[10]

Lysis: Harvest cells and lyse in buffer without DTT.

Probe Labeling: Incubate lysate with 1 µM Biotin-THZ1 overnight at 4°C.

Logic: If YKL-5-124 has successfully covalently bound Cys312, the biotin-probe cannot

bind.

Pulldown: Add streptavidin beads for 2 hours.

Wash & Elute: Wash beads 3x with lysis buffer. Elute by boiling in SDS loading buffer.

Detection: Western blot for CDK7.[10][9]

Result: A disappearance of the CDK7 band in the YKL-5-124 treated lane indicates

successful target engagement (competition).

Functional Readout (Western Blot Markers)
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When assessing the downstream impact, do not rely solely on Pol II phosphorylation. Use the

following marker panel:

Marker Expected Change Biological Significance

p-CDK1 (Thr161) Decrease
Loss of CAK activity (Primary

Phenotype)

p-CDK2 (Thr160) Decrease Loss of CAK activity

p-Pol II (Ser5/7) No Change
Distinguishes YKL-5-124 from

THZ1

Total Pol II No Change Control

PARP (Cleaved) Minimal/None

YKL-5-124 is generally

cytostatic, not cytotoxic (unlike

THZ1)

Advanced Applications & Therapeutic Context[4][10]
Small Cell Lung Cancer (SCLC)
Research indicates that SCLC is uniquely sensitive to CDK7 inhibition. While YKL-5-124
induces genomic instability and micronucleus formation in SCLC models, it also triggers an

immune response signaling pathway.[9]

Synergy: YKL-5-124 has shown potential when combined with anti-PD-1 immunotherapy, as

the drug-induced immune signaling can sensitize "cold" tumors to checkpoint blockade.

Distinguishing Transcriptional Addiction
YKL-5-124 is the "gold standard" control for validating transcriptional addiction.

If a cancer cell line dies upon THZ1 treatment but survives YKL-5-124 treatment, the

vulnerability is likely driven by CDK12 or CDK13, not CDK7.

If the cell line arrests/dies with YKL-5-124, the dependency is likely driven by E2F/Cell Cycle

dysregulation (e.g., MYC-driven cancers).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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